98-94-2

N,N-Dimethylcyclohexylamine

In Stock

• CAS RN:
• 98-94-2

• Formula:
• C8H17N

• InChI:
• InChI=1S/C8H17N/c1-9(2)8-6-4-3-5-7-8/h8H,3-7H2,1-2H3

• InChIKey:
• SVYKKECYCPFKGB-UHFFFAOYSA-N

• Sampling and subsequent analytical determination of airborne N,N-dimethylcyclohexylamine has been reported.
  N,N-dimethylcyclohexylamine is a tertiary amine consisting of cyclohexane having a dimethylamino substituent.
  Dimethylcyclohexylamine is a colorless liquid with a musky ammonia odor. Less dense than water. (USCG, 1999)
  

Iodonitrotetrazolium chloride

In Stock

• CAS RN:
• 298-94-2

• Formula:
• C19H13ClIN5O2

• InChI:
• InChI=1S/C19H13IN5O2.ClH/c20-15-6-8-16(9-7-15)23-21-19(14-4-2-1-3-5-14)22-24(23)17-10-12-18(13-11-17)25(26)27;/h1-13H;1H/q+1;/p-1

• InChIKey:
• JORABGDXCIBAFL-UHFFFAOYSA-M

• Iodonitrotetrazolium chloride is an organic chloride salt having iodonitrotetrazolium as the counterion. It has a role as a histological dye. It contains an iodonitrotetrazolium.

Isonipecotic acid

In Stock

• CAS RN:
• 498-94-2

• Formula:
• C6H11NO2

• InChI:
• InChI=1S/C6H11NO2/c8-6(9)5-1-3-7-4-2-5/h5,7H,1-4H2,(H,8,9)

• InChIKey:
• SRJOCJYGOFTFLH-UHFFFAOYSA-N

• Isonipecotic acid, also known as Isonipecotic acid, is a useful research compound. Its molecular formula is C6H11NO2 and its molecular weight is 129.16 g/mol. The purity is usually 95%.

N~1~,N~1~,N'~1~,N'~1~-Tetramethylethane-1,1-diamine

• CAS RN:
• 5498-94-2

• Formula:
• C6H16N2

• InChI:
• InChI=1S/C6H16N2/c1-6(7(2)3)8(4)5/h6H,1-5H3

• InChIKey:
• CMTIHEOOVZATEB-UHFFFAOYSA-N

• N~1~,N~1~,N'~1~,N'~1~-Tetramethylethane-1,1-diamine is a useful research compound. Its molecular formula is C6H16N2 and its molecular weight is 116.20 g/mol. The purity is usually 95%.

C.I. Solvent Red 2

• CAS RN:
• 5098-94-2

• Formula:
• C17H14N2O

• InChI:
• InChI=1S/C17H14N2O/c1-12-6-2-5-9-15(12)18-19-16-10-11-17(20)14-8-4-3-7-13(14)16/h2-11,20H,1H3

• InChIKey:
• PYFMJAMMVDSYFT-UHFFFAOYSA-N

• C.I. Solvent Red 2 is a useful research compound. Its molecular formula is C17H14N2O and its molecular weight is 262.3 g/mol. The purity is usually 95%.

N-Benzyl-N-(2-methoxyphenyl)amine

In Stock

• CAS RN:
• 50798-94-2

• Formula:
• C14H15NO

• InChI:
• InChI=1S/C14H15NO/c1-16-14-10-6-5-9-13(14)15-11-12-7-3-2-4-8-12/h2-10,15H,11H2,1H3

• InChIKey:
• OXCREIAATRYJNU-UHFFFAOYSA-N

• N-Benzyl-N-(2-methoxyphenyl)amine is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.27 g/mol. The purity is usually 95%.

6-fluoro-7H-purin-2-amine

Usually In Stock

• CAS RN:
• 34798-94-2

• Formula:
• C5H4FN5

• InChI:
• InChI=1S/C5H4FN5/c6-3-2-4(9-1-8-2)11-5(7)10-3/h1H,(H3,7,8,9,10,11)

• InChIKey:
• UEPHHWZTSMVBMM-UHFFFAOYSA-N

• 6-fluoro-7H-purin-2-amine is a useful research compound. Its molecular formula is C5H4FN5 and its molecular weight is 153.12 g/mol. The purity is usually 95%.

7-Nitrophthalazin-1(2h)-one

In Stock

• CAS RN:
• 89898-94-2

• Formula:
• C8H5N3O3

• InChI:
• InChI=1S/C8H5N3O3/c12-8-7-3-6(11(13)14)2-1-5(7)4-9-10-8/h1-4H,(H,10,12)

• InChIKey:
• OOKJRZYVWWMGFI-UHFFFAOYSA-N

• 7-Nitrophthalazin-1(2h)-one is a useful research compound. Its molecular formula is C8H5N3O3 and its molecular weight is 191.14 g/mol. The purity is usually 95%.

3-Hydroxyphenethyl alcohol

In Stock

• CAS RN:
• 13398-94-2

• Formula:
• C8H10O2

• InChI:
• InChI=1S/C8H10O2/c9-5-4-7-2-1-3-8(10)6-7/h1-3,6,9-10H,4-5H2

• InChIKey:
• AMQIPHZFLIDOCB-UHFFFAOYSA-N

• The inelastic electron tunneling (IET) spectra of 2-(3-hydroxyphenyl)ethanol was studied.
  
  

(2S)-2-[(2S)-2-acetamidopropanamido]-3-methylbutanoic acid

In Stock

• CAS RN:
• 110998-94-2

• Formula:
• C10H18N2O4

• (2S)-2-[(2S)-2-acetamidopropanamido]-3-methylbutanoic acid is a useful research compound. Its molecular formula is C10H18N2O4 and its molecular weight is 230.3. The purity is usually 95%.

6,7-Dimethoxy-3-(4-methoxyphenyl)sulfonyl-1-[(2-methylphenyl)methyl]quinolin-4-one

In Stock

• CAS RN:
• 872198-94-2

• Formula:
• C26H25NO6S

• InChI:
• InChI=1S/C26H25NO6S/c1-17-7-5-6-8-18(17)15-27-16-25(34(29,30)20-11-9-19(31-2)10-12-20)26(28)21-13-23(32-3)24(33-4)14-22(21)27/h5-14,16H,15H2,1-4H3

• InChIKey:
• PBOOSYRSZYSREW-UHFFFAOYSA-N

• 6,7-Dimethoxy-3-(4-methoxyphenyl)sulfonyl-1-[(2-methylphenyl)methyl]quinolin-4-one is a useful research compound. Its molecular formula is C26H25NO6S and its molecular weight is 479.55. The purity is usually 95%.

1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

In Stock

• CAS RN:
• 885698-94-2

• Formula:
• C14H19BN2O2

• InChI:
• InChI=1S/C14H19BN2O2/c1-13(2)14(3,4)19-15(18-13)11-7-6-8-12-10(11)9-16-17(12)5/h6-9H,1-5H3

• InChIKey:
• OZHFBNULPUBRJF-UHFFFAOYSA-N

• 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is a useful research compound. Its molecular formula is C14H19BN2O2 and its molecular weight is 258.13 g/mol. The purity is usually 95%.

2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-cyclohexylacetamide

Usually In Stock

• CAS RN:
• 937598-94-2

• Formula:
• C16H20BrNO4

• InChI:
• InChI=1S/C16H20BrNO4/c1-21-14-8-11(9-19)7-13(17)16(14)22-10-15(20)18-12-5-3-2-4-6-12/h7-9,12H,2-6,10H2,1H3,(H,18,20)

• InChIKey:
• LHNWRTGMFFQMIB-UHFFFAOYSA-N

• 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-cyclohexylacetamide is a useful research compound. Its molecular formula is C16H20BrNO4 and its molecular weight is 370.243. The purity is usually 95%.

3-Amino-3-benzo[1,3]dioxol-5-yl-propionic acidethyl ester hydrochloride

In Stock

• CAS RN:
• 149498-94-2

• Formula:
• C12H16ClNO4

• InChI:
• InChI=1S/C12H15NO4.ClH/c1-2-15-12(14)6-9(13)8-3-4-10-11(5-8)17-7-16-10;/h3-5,9H,2,6-7,13H2,1H3;1H

• InChIKey:
• NKQHQIJWIYNEIX-UHFFFAOYSA-N

• 3-Amino-3-benzo[1,3]dioxol-5-yl-propionic acidethyl ester hydrochloride is a useful research compound. Its molecular formula is C12H16ClNO4 and its molecular weight is 273.71 g/mol. The purity is usually 95%.

Ethyl 2-(2-(4-(furan-2-carbonyl)piperazin-1-yl)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

In Stock

• CAS RN:
• 835598-94-2

• Formula:
• C21H25N3O5S

• InChI:
• InChI=1S/C21H25N3O5S/c1-2-28-21(27)18-14-5-3-7-16(14)30-19(18)22-17(25)13-23-8-10-24(11-9-23)20(26)15-6-4-12-29-15/h4,6,12H,2-3,5,7-11,13H2,1H3,(H,22,25)

• InChIKey:
• KEVHLTCEMHIJTQ-UHFFFAOYSA-N

• GLX-351322 is an inhibitor of NADPH oxidase 4 (NOX4;  IC50 = 5 µM). It is selective for NOX4 over NOX2 (IC50 = 40 µM). GLX-351322 (10 µM) reduces glucose-induced production of reactive oxygen species (ROS) and cytotoxicity in isolated human pancreatic islets. It decreases blood glucose levels in an intravenous glucose tolerance test in mice fed a high-fat diet when administered in the drinking water at an estimated dose of 3.8 mg/kg per day.
  GLX351322 is a NADPH oxidase 4 inhibitor. GLX351322 counteracts glucose intolerance in high-fat diet-treated C57BL/6 mice. GLX351322 inhibits hydrogen peroxide production from tetracycline inducible NOX4-overexpressing cells with IC50 of 5 uM.
  

2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(4-ethylphenyl)acetamide

In Stock

• CAS RN:
• 1019098-94-2

• Formula:
• C24H26N6O4S

• InChI:
• InChI=1S/C24H26N6O4S/c1-5-14-6-9-16(10-7-14)26-19(31)13-30-21(25)20(24(28-30)35-4)23-27-22(29-34-23)15-8-11-17(32-2)18(12-15)33-3/h6-12H,5,13,25H2,1-4H3,(H,26,31)

• InChIKey:
• AHRUKZFKBPMYJS-UHFFFAOYSA-N

• 2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C24H26N6O4S and its molecular weight is 494.57. The purity is usually 95%.

1-((1-(2-Fluorobenzoyl)piperidin-4-yl)methyl)-3-(o-tolyl)urea

In Stock

• CAS RN:
• 1234898-94-2

• Formula:
• C21H24FN3O2

• InChI:
• InChI=1S/C21H24FN3O2/c1-15-6-2-5-9-19(15)24-21(27)23-14-16-10-12-25(13-11-16)20(26)17-7-3-4-8-18(17)22/h2-9,16H,10-14H2,1H3,(H2,23,24,27)

• InChIKey:
• LJHRMPXBUZQTPH-UHFFFAOYSA-N

• 1-((1-(2-Fluorobenzoyl)piperidin-4-yl)methyl)-3-(o-tolyl)urea is a useful research compound. Its molecular formula is C21H24FN3O2 and its molecular weight is 369.44. The purity is usually 95%.

(3Ar,7aR)-2-[(2-methylpropan-2-yl)oxycarbonyl]-1,3,3a,4,6,7-hexahydropyrano[3,4-c]pyrrole-7a-carboxylic acid

In Stock

• CAS RN:
• 2138198-94-2

• Formula:
• C13H21NO5

• InChI:
• InChI=1S/C13H21NO5/c1-12(2,3)19-11(17)14-6-9-7-18-5-4-13(9,8-14)10(15)16/h9H,4-8H2,1-3H3,(H,15,16)/t9-,13+/m1/s1

• InChIKey:
• HLWSLFMGOOPQHQ-RNCFNFMXSA-N

• (3Ar,7aR)-2-[(2-methylpropan-2-yl)oxycarbonyl]-1,3,3a,4,6,7-hexahydropyrano[3,4-c]pyrrole-7a-carboxylic acid is a useful research compound. Its molecular formula is C13H21NO5 and its molecular weight is 271.313. The purity is usually 95%.

5-Oxopiperazine-2-carboxamide hydrochloride

In Stock

• CAS RN:
• 2230798-94-2

• Formula:
• C5H10ClN3O2

• InChI:
• InChI=1S/C5H9N3O2.ClH/c6-5(10)3-1-8-4(9)2-7-3;/h3,7H,1-2H2,(H2,6,10)(H,8,9);1H

• InChIKey:
• HJCFGMHCXVLKGY-UHFFFAOYSA-N

• 5-Oxopiperazine-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C5H10ClN3O2 and its molecular weight is 179.6. The purity is usually 95%.

(S)-1-(5-Fluoro-2-methylphenyl)ethanamine hydrochloride

Usually In Stock

• CAS RN:
• 1213698-94-2

• Formula:
• C9H13ClFN

• InChI:
• InChI=1S/C9H12FN.ClH/c1-6-3-4-8(10)5-9(6)7(2)11;/h3-5,7H,11H2,1-2H3;1H/t7-;/m0./s1

• InChIKey:
• DKQGCVNWXMGBIN-FJXQXJEOSA-N

• (S)-1-(5-Fluoro-2-methylphenyl)ethanamine hydrochloride is a useful research compound. Its molecular formula is C9H13ClFN and its molecular weight is 189.66 g/mol. The purity is usually 95%.